Nolpitantium chloride Nolpitantium chloride SR 140333 is a neurokinin-1 receptor antagonist.
Brand Name: Vulcanchem
CAS No.: 153050-21-6
VCID: VC0543776
InChI: InChI=1S/C37H45Cl2N2O2.ClH/c1-28(2)43-32-11-6-8-29(24-32)25-35(42)40-19-7-14-37(27-40,31-12-13-33(38)34(39)26-31)18-23-41-20-15-36(16-21-41,17-22-41)30-9-4-3-5-10-30;/h3-6,8-13,24,26,28H,7,14-23,25,27H2,1-2H3;1H/q+1;/p-1/t36?,37-,41?;/m1./s1
SMILES: CC(C)OC1=CC=CC(=C1)CC(=O)N2CCCC(C2)(CC[N+]34CCC(CC3)(CC4)C5=CC=CC=C5)C6=CC(=C(C=C6)Cl)Cl.[Cl-]
Molecular Formula: C37H45Cl3N2O2
Molecular Weight: 656.1 g/mol

Nolpitantium chloride

CAS No.: 153050-21-6

Inhibitors

VCID: VC0543776

Molecular Formula: C37H45Cl3N2O2

Molecular Weight: 656.1 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Nolpitantium chloride - 153050-21-6

CAS No. 153050-21-6
Product Name Nolpitantium chloride
Molecular Formula C37H45Cl3N2O2
Molecular Weight 656.1 g/mol
IUPAC Name 1-[(3S)-3-(3,4-dichlorophenyl)-3-[2-(4-phenyl-1-azoniabicyclo[2.2.2]octan-1-yl)ethyl]piperidin-1-yl]-2-(3-propan-2-yloxyphenyl)ethanone;chloride
Standard InChI InChI=1S/C37H45Cl2N2O2.ClH/c1-28(2)43-32-11-6-8-29(24-32)25-35(42)40-19-7-14-37(27-40,31-12-13-33(38)34(39)26-31)18-23-41-20-15-36(16-21-41,17-22-41)30-9-4-3-5-10-30;/h3-6,8-13,24,26,28H,7,14-23,25,27H2,1-2H3;1H/q+1;/p-1/t36?,37-,41?;/m1./s1
Standard InChIKey NQHFSECYQAQZBN-LSYPWIJNSA-M
Isomeric SMILES CC(C)OC1=CC=CC(=C1)CC(=O)N2CCC[C@](C2)(CC[N+]34CCC(CC3)(CC4)C5=CC=CC=C5)C6=CC(=C(C=C6)Cl)Cl.[Cl-]
SMILES CC(C)OC1=CC=CC(=C1)CC(=O)N2CCCC(C2)(CC[N+]34CCC(CC3)(CC4)C5=CC=CC=C5)C6=CC(=C(C=C6)Cl)Cl.[Cl-]
Canonical SMILES CC(C)OC1=CC=CC(=C1)CC(=O)N2CCCC(C2)(CC[N+]34CCC(CC3)(CC4)C5=CC=CC=C5)C6=CC(=C(C=C6)Cl)Cl.[Cl-]
Appearance Solid powder
Description SR 140333 is a neurokinin-1 receptor antagonist.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1-(2-(3-(3,4-dichlorophenyl)-1-(3-isopropoxyphenylacetyl)piperidin-3-yl)ethyl)-4-phenyl-1-azabicyclo(2.2.2)octane chloride
SR 140,333
SR 140333
SR 140603
SR-140,333
SR-140333
SR-140603
SR140,333
SR140333
Reference 1: Girard V, Naline E, Vilain P, Emonds-Alt X, Advenier C. Effect of the two tachykinin antagonists, SR 48968 and SR 140333, on cough induced by citric acid in the unanaesthetized guinea pig. Eur Respir J. 1995 Jul;8(7):1110-4. PubMed PMID: 7589394.
2: Moriarty D, Selve N, Baird AW, Goldhill J. Potent NK1 antagonism by SR-140333 reduces rat colonic secretory response to immunocyte activation. Am J Physiol Cell Physiol. 2001 Apr;280(4):C852-8. PubMed PMID: 11245602.
3: Boichot E, Germain N, Emonds-Alt X, Advenier C, Lagente V. Effects of SR 140333 and SR 48968 on antigen and substance P-induced activation of guinea-pig alveolar macrophages. Clin Exp Allergy. 1998 Oct;28(10):1299-305. PubMed PMID: 9824398.
4: Croci T, Emonds-Alt X, Le Fur G, Maffrand JP, Manara L. The non-peptide tachykinin NK1- and NK2-receptor antagonists SR 140333 and SR 48968 prevent castor-oil induced diarrhea in rats. Acta Physiol Hung. 1996;84(3):273-4. PubMed PMID: 9219603.
5: Hall JM, Brain SD. Inhibition by SR 140333 of NK1 tachykinin receptor-evoked, nitric oxide-dependent vasodilatation in the hamster cheek pouch microvasculature in vivo. Br J Pharmacol. 1994 Oct;113(2):522-6. PubMed PMID: 7530573; PubMed Central PMCID: PMC1510091.
6: Oury-Donat F, Lefevre IA, Thurneyssen O, Gauthier T, Bordey A, Feltz P, Emonds-Alt X, Le Fur G, Soubrie P. SR 140333, a novel, selective, and potent nonpeptide antagonist of the NK1 tachykinin receptor: characterization on the U373MG cell line. J Neurochem. 1994 Apr;62(4):1399-407. PubMed PMID: 7510780.
7: Francischi JN, Frade TIC, Almeida MPA, Queiroz BFG, Bakhle YS. Ketamine-xylazine anaesthesia and orofacial administration of substance P: A lethal combination in rats. Neuropeptides. 2017 Apr;62:21-26. doi: 10.1016/j.npep.2017.01.003. Epub 2017 Jan 23. PubMed PMID: 28162846.
8: Inoue H, Nagata N, Koshihara Y. Effect of the tachykinin receptor antagonists, SR 140333, FK 888, and SR 142801, on capsaicin-induced mouse ear oedema. Inflamm Res. 1996 Jun;45(6):303-7. PubMed PMID: 8814463.
9: Jung M, Calassi R, Maruani J, Barnouin MC, Souilhac J, Poncelet M, Gueudet C, Emonds-Alt X, Soubrié P, Brelière JC, et al. Neuropharmacological characterization of SR 140333, a non peptide antagonist of NK1 receptors. Neuropharmacology. 1994 Feb;33(2):167-79. PubMed PMID: 8035902.
10: Biyah K, Molimard M, Emonds-Alt X, Advenier C. SR 140333 prevents potentiation by citric acid of plasma exudation induced by histamine in airways. Eur J Pharmacol. 1996 Jul 25;308(3):325-8. PubMed PMID: 8858307.
11: Malcangio M, Bowery NG. Effect of the tachykinin NK1 receptor antagonists, RP 67580 and SR 140333, on electrically-evoked substance P release from rat spinal cord. Br J Pharmacol. 1994 Oct;113(2):635-41. PubMed PMID: 7530576; PubMed Central PMCID: PMC1510144.
12: Tian J, Wei EQ, Chen JS, Zhang WP. Effect of SR-140333, a neurokinin-1 receptor antagonist, on airway reactivity to methacholine in sedated rats. Zhongguo Yao Li Xue Bao. 1997 Nov;18(6):485-8. PubMed PMID: 10322900.
13: Herbert JM, Bernat A. Effect of SR 140333, a selective NK1 antagonist, on antigen-induced oedema formation in rat skin. J Lipid Mediat Cell Signal. 1996 May;13(3):223-32. PubMed PMID: 8816986.
14: Camargo LL, Denadai-Souza A, Yshii LM, Mesquita FP, Soares AG, Lima C, Schenka A, Grant A, Fernandes E, Muscará MN, Costa SK. Peripheral neurokinin-1 receptors contribute to kaolin-induced acute monoarthritis in rats. Neuroimmunomodulation. 2015;22(6):373-84. doi: 10.1159/000381549. Epub 2015 Jun 12. PubMed PMID: 26088412.
15: Lecci A, Giuliani S, Tramontana M, Giorgio RD, Maggi CA. The role of tachykinin NK1 and NK2 receptors in atropine-resistant colonic propulsion in anaesthetized guinea-pigs. Br J Pharmacol. 1998 May;124(1):27-34. PubMed PMID: 9630339; PubMed Central PMCID: PMC1565351.
16: Endo T, Yanagawa Y, Komatsu Y. Substance P Activates Ca2+-Permeable Nonselective Cation Channels through a Phosphatidylcholine-Specific Phospholipase C Signaling Pathway in nNOS-Expressing GABAergic Neurons in Visual Cortex. Cereb Cortex. 2016 Feb;26(2):669-682. doi: 10.1093/cercor/bhu233. Epub 2014 Oct 14. PubMed PMID: 25316339.
17: Gohin S, Decorps J, Sigaudo-Roussel D, Fromy B. Sensory nerves contribute to cutaneous vasodilator response to cathodal stimulation in healthy rats. Microvasc Res. 2015 Sep;101:103-10. doi: 10.1016/j.mvr.2015.06.010. Epub 2015 Jul 20. PubMed PMID: 26205659.
18: Mazelin L, Theodorou V, More J, Emonds-Alt X, Fioramonti J, Bueno L. Comparative effects of nonpeptide tachykinin receptor antagonists on experimental gut inflammation in rats and guinea-pigs. Life Sci. 1998;63(4):293-304. PubMed PMID: 9698038.
19: Zhang WP, Zhao MH, Tian J, Yu YP, Chen JS, Wei EQ. [Effect of SR-140333, a tachykinin NK-1 antagonist, on antigen-induced airway hyperresponsiveness in sensitized rats]. Yao Xue Xue Bao. 1997 Aug;32(8):569-72. Chinese. PubMed PMID: 11596303.
20: Rocha-E-Silva TA, Linardi A, Antunes E, Hyslop S. Pharmacological Characterization of the Edema Caused by Vitalius dubius (Theraphosidae, Mygalomorphae) Spider Venom in Rats. J Pharmacol Exp Ther. 2016 Jan;356(1):13-9. doi: 10.1124/jpet.115.226787. Epub 2015 Oct 15. PubMed PMID: 26607257.
PubChem Compound 108166
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator